4-(5-Carboxy-2-fluorophenyl)-2-chlorophenol, 95%

• IUPAC Name: 3-(3-chloro-4-hydroxyphenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C13H8ClFO3/c14-10-6-7(2-4-12(10)16)9-5-8(13(17)18)1-3-11(9)15/h1-6,16H,(H,17,18)
• InChI Key: CUMPLPNHSBFNQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)C(=O)O)F)Cl)O
• Molecular Formula: C13H8ClFO3
• DSSTOX Substance ID: DTXSID00686065
• Molecular Weight: 266.65 g/mol
• CAS RN: 1261921-11-2

Description

4-(5-Carboxy-2-fluorophenyl)-2-chlorophenol, 95% (4-CFCP) is an organic compound used as a reagent in various scientific research applications. It is a colorless solid with a melting point of 61-62 °C. It is soluble in a variety of organic solvents, including chloroform and methanol. 4-CFCP is widely used in organic synthesis, biochemistry, and pharmaceutical research.

Mechanism of Action

4-(5-Carboxy-2-fluorophenyl)-2-chlorophenol, 95% is a small molecule that binds to specific enzymes and proteins in the body. It acts as an inhibitor of enzymes and proteins, blocking their activity and preventing them from performing their normal function. In addition, 4-(5-Carboxy-2-fluorophenyl)-2-chlorophenol, 95% can interact with other molecules in the body, such as hormones, to produce a variety of physiological effects.
Biochemical and Physiological Effects
4-(5-Carboxy-2-fluorophenyl)-2-chlorophenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in fatty acid metabolism, which can lead to decreased levels of triglycerides and cholesterol. In addition, 4-(5-Carboxy-2-fluorophenyl)-2-chlorophenol, 95% has been shown to modulate the activity of hormones, such as corticosteroids, which can affect the body’s response to stress.

Advantages and Limitations for Lab Experiments

4-(5-Carboxy-2-fluorophenyl)-2-chlorophenol, 95% is a useful reagent for laboratory experiments. It is relatively easy to synthesize and is relatively stable in organic solvents. It is also soluble in a variety of organic solvents, including chloroform and methanol. However, it should be handled with care, as it is a strong oxidizing agent and can be hazardous if not handled properly.

Future Directions

The potential applications of 4-(5-Carboxy-2-fluorophenyl)-2-chlorophenol, 95% are vast and varied. Further research is needed to explore its potential as an inhibitor of enzymes involved in metabolic pathways, as well as its potential use as a substrate in pharmaceutical research. In addition, further research is needed to explore its potential use as a fluorescent molecule, as well as its potential use in the synthesis of novel drugs. Finally, further research is needed to explore its potential use as a therapeutic agent for various diseases and conditions.

Synthesis Methods

4-(5-Carboxy-2-fluorophenyl)-2-chlorophenol, 95% can be synthesized from 4-fluorobenzaldehyde and 2-chlorophenol in a two-step reaction. In the first step, 4-fluorobenzaldehyde is reacted with 2-chlorophenol in the presence of a base catalyst to form 4-(5-carboxy-2-fluorophenyl)-2-chlorophenol. In the second step, the product is purified by recrystallization.

Scientific Research Applications

4-(5-Carboxy-2-fluorophenyl)-2-chlorophenol, 95% is used as a reagent in various scientific research applications. It is used as an intermediate in organic synthesis, as a substrate in biochemical studies, and as a starting material in pharmaceutical research. 4-(5-Carboxy-2-fluorophenyl)-2-chlorophenol, 95% is also used in the synthesis of novel fluorescent molecules and as an inhibitor of enzymes.